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Solubility and Basic Properties

The table below summarizes the available data for potassium periodate. Note that the solubility of calcium

periodate could not be found in the current search.

Property Potassium Periodate
Calcium
Periodate

Chemical
Formula

KIO₄ [1] Information

Missing

Molar Mass 230.00 g·mol⁻¹ [1] Information

Missing

Solubility in
Water

0.42 g/100 mL (at 20 °C) [1] Information

Missing

Solubility
Notes

Low solubility; increases with temperature (0.17 g/100mL at 0°C

to 7.87 g/100mL at 100°C) [1]

Information

Missing

Form White crystalline powder, available in metaperiodate form [1] Information

Missing
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Key Applications and Experimental Context

Potassium periodate and periodates in general have important uses in chemical synthesis and material

science. Here are some key areas with their experimental contexts.

Pharmaceutical Synthesis & Organic Transformation

Periodates are valued in organic synthesis for their oxidizing properties.

Experimental Context: Periodate is used for difficult iodinations of alkenes and arenes and in the
synthesis of N-protected α- and β-amino acids, as well as vinyl sulfones [2]. These processes

are relevant to the production of Active Pharmaceutical Ingredients (APIs). The oxidation is typically
conducted in an aqueous solution, and the reaction progress can be monitored by analytical methods

like liquid chromatography [2].

Biomaterial Cross-linking

Periodate oxidation is a established method to modify and cross-link biomaterials.

Experimental Context: The periodate method is used to oxidize carbohydrate residues in
glycoproteins or polymers like dextran [3] [4]. A typical protocol involves reacting the material with a

10 mg/mL sodium periodate solution in the dark for 15-30 minutes at room temperature [3]. The
generated aldehyde groups can then form stable cross-links with amine groups on other molecules, a

process used to create hydrogels for drug delivery [4]. The workflow is as follows:
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Cross-link with amine-containing polymer
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Nanomaterial Isolation

A specific alkaline periodate oxidation process can be used to isolate cellulose nanocrystals (CNCs).

Experimental Context: In a novel method, microcrystalline cellulose is oxidized with periodic
acid (H₅IO₆) at pH 10 and room temperature for 14 days in the dark [5]. This process selectively

degrades the non-ordered regions of cellulose. The resulting CNCs are then purified through
centrifugation, dialysis, and ultrasonication [5]. The selectivity of this process is illustrated below:
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How to Proceed with the Comparison

Given the lack of direct data for calcium periodate, I suggest the following approaches to build a more

complete guide:

Check Specialized Databases: Search for calcium periodate in chemical databases such as
PubChem, SciFinder, or Reaxys, which often contain detailed physical property data.

Explore Underlying Reasons: The very low solubility of potassium periodate is a noted feature [1]. It
is possible that calcium periodate has even lower solubility, which could explain its absence from

common applications and make its experimental handling and use in aqueous systems challenging.
This hypothesis could be a point of discussion in your guide.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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